Cas no 4836-13-9 (N-Benzoyldeoxycytidine)
N-Benzoyldeoxycytidine structure
Product Name:N-Benzoyldeoxycytidine
CAS No:4836-13-9
MF:C16H17N3O5
MW:331.323283910751
MDL:MFCD00010115
CID:45352
PubChem ID:24855644
Update Time:2025-04-18
N-Benzoyldeoxycytidine Chemical and Physical Properties
Names and Identifiers
-
- N4-Benzoyl-2'-deoxycytidine
- 4-(Benzoylamino)-1-(2-deoxy-beta-L-erythro-pentofuranosyl)-2(1H)-pyrimidinone
- N-Benzoyl-2'-deoxycytidine
- N4-Benzoyl-2′-deoxycytidine
- N-Benzoyl-2'-deoxy-cytidine
- N-Benzoyldeoxycytidine
- bz-dC
- DC-BZ
- DC-N-BZ
- N4-benzoyldeoxycytidine
- N4-BZ-2'-DEOXYCYTIDINE
- n-benzoyl-2
- N-Benzoyl-2-Deoxy-Cytidine
- NBZ-2'-DC
- Cytidine,N-benzoyl-2'-deoxy-
- Cytidine, N-benzoyl-2'-deoxy-
- KSC590O7T
- N4 -Benzoyl-2'-deoxycytidine
- N-Benzoyl-2\\'-deoxy-cytidine
- MPSJHJFNKMUKCN-OUCADQQQSA-N
- P925
- S
- N4-Benzoyl-2-deoxycytidine
- B3102
- A827518
- 836B139
- C-
-
- MDL: MFCD00010115
- Inchi: 1S/C16H17N3O5/c20-9-12-11(21)8-14(24-12)19-7-6-13(18-16(19)23)17-15(22)10-4-2-1-3-5-10/h1-7,11-12,14,20-21H,8-9H2,(H,17,18,22,23)/t11-,12+,14+/m0/s1
- InChI Key: MPSJHJFNKMUKCN-OUCADQQQSA-N
- SMILES: O1[C@H](C[C@@H]([C@H]1CO)O)N1C(N=C(C=C1)NC(C1C=CC=CC=1)=O)=O
Computed Properties
- Exact Mass: 331.11700
- Monoisotopic Mass: 331.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 556
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 0.7
- Topological Polar Surface Area: 112
Experimental Properties
- Color/Form: Powder
- Density: 1.5
- Melting Point: 207°C(lit.)
- Refractive Index: 90 ° (C=0.25, MeOH)
- Solubility: Soluble in methanol (50 mg/ml).
- PSA: 113.68000
- LogP: 0.20930
- Sensitiveness: Easily absorb moisture
- Solubility: Uncertain
N-Benzoyldeoxycytidine Security Information
- WGK Germany:3
- Safety Instruction: S22; S24/25
- FLUKA BRAND F CODES:1-3-10
- Storage Condition:−20°C
N-Benzoyldeoxycytidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80927-5mg |
N4-Benzoyl-2'-deoxycytidine |
4836-13-9 | 98.0% | 5mg |
¥260 | 2021-05-07 | |
| Alichem | A019092985-100g |
N4-Benzoyl-2'-deoxycytidine |
4836-13-9 | 98% | 100g |
$472.00 | 2023-09-01 | |
| Alichem | A019092985-500g |
N4-Benzoyl-2'-deoxycytidine |
4836-13-9 | 98% | 500g |
$823.68 | 2023-09-01 | |
| Alichem | A019092985-1000g |
N4-Benzoyl-2'-deoxycytidine |
4836-13-9 | 98% | 1000g |
$1440.26 | 2023-09-01 | |
| TRC | B208000-100mg |
N-Benzoyldeoxycytidine |
4836-13-9 | 100mg |
$ 98.00 | 2023-04-19 | ||
| TRC | B208000-1g |
N-Benzoyldeoxycytidine |
4836-13-9 | 1g |
$ 391.00 | 2023-04-19 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N803382-100mg |
N4-Benzoyl-2'-deoxycytidine |
4836-13-9 | 98.0 % | 100mg |
¥30.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N803382-250mg |
N4-Benzoyl-2'-deoxycytidine |
4836-13-9 | 98.0 % | 250mg |
¥45.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N803382-1g |
N4-Benzoyl-2'-deoxycytidine |
4836-13-9 | 98.0 % | 1g |
¥107.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N803382-5g |
N4-Benzoyl-2'-deoxycytidine |
4836-13-9 | 98.0 % | 5g |
¥342.00 | 2022-09-01 |
N-Benzoyldeoxycytidine Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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